Cas no 36798-24-0 (1H-Indole-5-carbonitrile,2-methyl-)

• Product Name: 1H-Indole-5-carbonitrile,2-methyl-
• CAS No: 36798-24-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 296475
• PubChem ID: 11829686
• Update Time: 2025-04-19

1H-Indole-5-carbonitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile,2-methyl-
• 2-methyl-1H-indole-5-carbonitrile
• 2-methyl-indole-5-carbonitrile
• 5-cyano-2-methyl-1H-indole
• 5-cyano-2-methyl-indole
• C-8945
• PVKJYCITKPSXJJ-UHFFFAOYSA-N
• 5-CYANO-2-METHYLINDOLE
• 36798-24-0
• DTXSID501299475
• SY263210
• SCHEMBL317688
• MFCD09263860
• CS-16666
• AKOS006331429
• CS-0102115
• DB-356109

• Inchi： 1S/C10H8N2/c1-7-4-9-5-8(6-11)2-3-10(9)12-7/h2-5,12H,1H3
• InChI Key： PVKJYCITKPSXJJ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58000
• LogP: 2.34798